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Compound of Interest

Compound Name: Q8 hydrochloride

Cat. No.: B11714038

Get Quote

Welcome to the Technical Support Center for Q8 hydrochloride (CAS: 1541762-55-3), a

potent CysLT1 antagonist and anti-angiogenic research compound. As a Senior Application

Scientist, I frequently encounter researchers struggling with the "DMSO-crash" phenomenon

when transitioning lipophilic hydrochloride salts into aqueous physiological systems.

This guide is designed to move beyond basic instructions. Here, we explore the causality

behind solubility failures and provide self-validating protocols to ensure your in vitro and in vivo

assays remain robust, reproducible, and scientifically sound.

Mechanistic Context: Why Solubility Matters
Q8 hydrochloride—also known as 1,4-Dihydroxy Quininib—exerts its anti-angiogenic effects

by acting as a Cysteinyl Leukotriene Receptor 1 (CysLT1) antagonist. If the compound

precipitates in your assay media, its effective molarity drops to near zero, leading to false-

negative results.

Mechanistically, fully dissolved Q8 is required to successfully block the CysLT1 receptor, which

subsequently downregulates the NF-κB pathway and reduces the secretion of proangiogenic

proteins like VEGF, ICAM-1, and VCAM-1, as detailed in [1].
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Mechanism of action of Q8 hydrochloride inhibiting angiogenesis via CysLT1.

Quantitative Solubility Profile
Understanding the baseline thermodynamics of Q8 hydrochloride is critical. According to [2],

the compound exhibits stark differences in solubility depending on the solvent's dielectric

constant and pH.
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Solvent System
Max Solubility
(mM)

Max Solubility
(mg/mL)

Causality /
Chemical Behavior

100% DMSO 92.3 ~27.6

Ideal organic solvent.

Disrupts crystal lattice

effectively; perfect for

master stocks.

Water (Unbuffered) 14.5 ~4.35

Highly soluble. The

HCl salt dissociates,

creating a slightly

acidic

microenvironment that

keeps the quinoline

nitrogen protonated.

0.1N HCl (aq) > 15.0 > 4.50

Excess protons force

the equilibrium toward

the highly soluble,

protonated salt form.

PBS (pH 7.4) < 0.1 < 0.03

High Risk.

Physiological pH

exceeds the pKa of

the molecule, causing

rapid conversion to

the lipophilic free-base

form and subsequent

precipitation.

Troubleshooting FAQs
Q: Why does my Q8 hydrochloride solution turn cloudy immediately after I dilute it from

DMSO into PBS or cell culture media? A: You are observing a classic pH-induced free-base

crash. In pure DMSO or unbuffered water, Q8 remains a protonated hydrochloride salt.

However, when introduced to PBS (buffered at pH 7.4), the local pH rises above the pKa of the

quinoline nitrogen. The molecule deprotonates into its highly lipophilic free-base form. Because
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water cannot solvate this uncharged lipophilic mass, it rapidly aggregates into micro-

precipitates.

Q: Can I just warm the PBS to 37°C or sonicate it to force Q8 back into solution? A: No. While

sonication or heat increases kinetic energy and temporarily disperses the aggregates into a

fine suspension, it does not alter the thermodynamic insolubility of the free base at pH 7.4.

Once the solution cools or sits in the incubator, it will crash out again, leading to inconsistent

cellular uptake. You must use co-solvents to alter the dielectric constant of the vehicle.

Q: How do I know if micro-precipitation has occurred if I can't see it with the naked eye? A:

Visual inspection is an unscientific metric. To establish a self-validating system, always

measure the Optical Density (OD) of your final working solution at 600 nm against a vehicle-

only blank. An

indicates the presence of sub-visible colloidal aggregates. If this threshold is breached, the
effective molarity is compromised, and the experiment must be aborted.

Self-Validating Experimental Protocols
To guarantee experimental integrity, follow these step-by-step methodologies. Every protocol

here is designed as a closed-loop system where the final step validates the success of the

procedure.

Protocol A: Preparation of In Vitro Working Solutions
(DMSO to Media)
Use this protocol for cellular assays (e.g., HMEC-1 tubule formation assays) where final DMSO

must remain ≤ 0.5% to prevent solvent toxicity.

Master Stock Preparation: Reconstitute dry Q8 hydrochloride powder in 100% anhydrous

DMSO to a concentration of 10 mM. Vortex for 30 seconds.

Intermediate Dilution: Create a 100x intermediate stock in DMSO (e.g., if your final target is

10 µM, make a 1 mM intermediate stock).

Aqueous Transition (The Critical Step): Pre-warm your cell culture media to 37°C. While

actively vortexing the media, add the intermediate DMSO stock dropwise. Causality: Active
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shearing prevents localized high concentrations of the drug from nucleating before the

DMSO can disperse.

Validation Check: Transfer 1 mL of the final solution to a cuvette. Read the

.

Pass:

. Proceed to dose cells.

Fail:

. Discard and repeat using a lower final concentration or switch to Protocol B.

Protocol B: Formulation for In Vivo Dosing
Use this protocol for animal models where higher concentrations (mg/kg) are required, and

pure DMSO cannot be injected.

Solubilization: Dissolve Q8 HCl in 10% DMSO until completely clear.

Surfactant Addition: Add 40% PEG300 and vortex thoroughly. Causality: PEG300 acts as a

co-solvent, lowering the dielectric constant of the final mixture to accommodate the lipophilic

free base.

Micelle Formation: Add 5% Tween-80 and vortex. Causality: Tween-80 forms micelles that

encapsulate the drug, preventing aggregation when introduced to water.

Aqueous Quench: Slowly add 45% sterile Saline (0.9% NaCl) while sonicating.

Validation Check: Centrifuge the final formulation at 10,000 x g for 5 minutes. Inspect the

bottom of the tube for a pellet. If a pellet is present, the formulation has failed; adjust the

PEG/Tween ratios. If no pellet forms, the solution is validated for injection.
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Dry Q8 HCl Powder
(CAS: 1541762-55-3)

Reconstitute in 100% DMSO
(Max 92.3 mM)
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Dilute in Aqueous Buffer
(e.g., PBS pH 7.4)

 Step 2

Final DMSO < 0.5%?

Precipitation Risk
(Free Base Conversion)
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Stable Working Solution
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(PEG300 / Tween-80)

 Troubleshooting
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Workflow for Q8 hydrochloride aqueous reconstitution and troubleshooting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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